Cas no 897471-13-5 (6-chloro-2-{4-4-(propan-2-yloxy)benzoylpiperazin-1-yl}-1,3-benzothiazole)

• Product Name: 6-chloro-2-{4-4-(propan-2-yloxy)benzoylpiperazin-1-yl}-1,3-benzothiazole
• CAS No: 897471-13-5
• MF: C₂₁H₂₂ClN₃O₂S
• MW: 415.936282634735
• CID: 5480915
• Update Time: 2025-05-24

6-chloro-2-{4-4-(propan-2-yloxy)benzoylpiperazin-1-yl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(6-chloro-2-benzothiazolyl)-1-piperazinyl][4-(1-methylethoxy)phenyl]-
• 6-chloro-2-{4-4-(propan-2-yloxy)benzoylpiperazin-1-yl}-1,3-benzothiazole

• Inchi： 1S/C21H22ClN3O2S/c1-14(2)27-17-6-3-15(4-7-17)20(26)24-9-11-25(12-10-24)21-23-18-8-5-16(22)13-19(18)28-21/h3-8,13-14H,9-12H2,1-2H3
• InChI Key： ODMKLZPKGYEULV-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(Cl)C=C3S2)CC1)(C1=CC=C(OC(C)C)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-chloro-2-{4-4-(propan-2-yloxy)benzoylpiperazin-1-yl}-1,3-benzothiazole

6-Chloro-2-{4-[4-(Propan-2-yloxy)benzoyl]piperazin-1-yl}-1,3-Benzothiazole: A Comprehensive Overview

6-Chloro-2-{4-[4-(Propan-2-yloxy)benzoyl]piperazin-1-yl}-1,3-benzothiazole, also known by its CAS number 897471-13-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazoles, which are widely studied for their unique properties and versatile applications in drug design, material science, and analytical chemistry. The structure of this compound is characterized by a benzothiazole ring system substituted with a chlorine atom at position 6 and a piperazine group at position 2. The piperazine ring is further substituted with a benzoyl group that contains a propan-2-yloxy substituent, adding complexity and functionality to the molecule.

The synthesis of 6-chloro-2-{4-[4-(propan-2-yloxy)benzoyl]piperazin-1-yl}-1,3-benzothiazole involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such complex molecules, ensuring higher yields and better purity. The use of microwave-assisted synthesis and catalytic systems has further enhanced the efficiency of these reactions, making the compound more accessible for research and development purposes.

The pharmacological properties of this compound have been extensively studied in recent years. Research indicates that it exhibits potent biological activity, particularly in the context of anti-inflammatory and anti-cancer properties. Studies conducted on cellular models have shown that this compound can inhibit key enzymes involved in inflammation pathways, making it a promising candidate for the development of novel anti-inflammatory drugs. Additionally, preliminary in vitro assays have demonstrated its ability to induce apoptosis in cancer cells, suggesting its potential as an anti-cancer agent.

The structural features of 6-chloro-2-{4-[4-(propan-2-yloxy)benzoyl]piperazin-1-yl}-1,3-benzothiazole contribute significantly to its bioavailability and pharmacokinetic properties. The presence of the benzothiazole ring enhances the compound's stability and lipophilicity, which are critical factors for drug delivery. Furthermore, the substitution pattern on the piperazine ring allows for fine-tuning of the molecule's pharmacodynamic properties, enabling researchers to design more effective therapeutic agents.

In terms of applications beyond pharmacology, this compound has shown promise in material science as well. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells, where its ability to absorb and emit light at specific wavelengths could be advantageous.

The environmental impact of synthesizing and using this compound is another area of interest. Researchers are actively investigating methods to minimize waste generation during its synthesis and to develop eco-friendly alternatives for its application. Green chemistry principles are being integrated into its production processes to ensure sustainability and reduce ecological footprint.

In conclusion, 6-chloro-2-{4-[4-(propan-2-yloxy)benzoyl]piperazin-1-yl}-1,3-benzothiazole (CAS No: 897471-13-5) is a multifaceted compound with vast potential across diverse fields. Its complex structure endows it with unique chemical and biological properties that make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its applications and mechanisms of action, this compound is poised to play a significant role in advancing both pharmaceuticals and materials science.